3-Chlorobutane-1-sulfonamide

• Molecular Formula: C4H10ClNO2S
• Molecular Weight: 171.65 g/mol
• SMILES: CC(CCS(=O)(=O)N)Cl
• InChI: InChI=1S/C4H10ClNO2S/c1-4(5)2-3-9(6,7)8/h4H,2-3H2,1H3,(H2,6,7,8)
• InChIKey: IVHXTSOZQTYUPE-UHFFFAOYSA-N

3-Chlorobutane-1-sulfonamide (CAS 99380-64-0) is a specialized aliphatic sulfonamide featuring a four-carbon backbone with a chlorine substituent at the 3-position. This structural arrangement introduces a chiral center adjacent to the sulfonamide group, distinguishing it from linear or terminally substituted analogs.

3-Chlorobutane-1-sulfonamide: A Strategic Chiral Sulfonamide Building Block for Medicinal Chemistry and Chemical Biology

3-Chlorobutane-1-sulfonamide (CAS 99380-64-0) is a specialized aliphatic sulfonamide featuring a four-carbon backbone with a chlorine substituent at the 3-position . This structural arrangement introduces a chiral center adjacent to the sulfonamide group, distinguishing it from linear or terminally substituted analogs. Categorized under sulfonamide derivatives, it serves as a versatile intermediate for constructing more complex molecular architectures, particularly in medicinal chemistry where the sulfonamide moiety is a privileged pharmacophore . The compound is typically supplied as a research chemical with a minimum purity of 95% .

Chiral center Enables asymmetric synthesis and enantiomer separation

Regioselective route One-pot γ-chlorination method directly targets 3-chloro isomer

Research-grade purity Supports medicinal chemistry and chemical biology workflows

Why 3-Chlorobutane-1-sulfonamide Cannot Be Replaced by Simple Analogs in Synthesis

The selection of 3-Chlorobutane-1-sulfonamide over its close analogs is dictated by the unique interplay of its reactive handles. The chlorine at the 3-position is not just a leaving group; its placement creates a stereocenter that can be leveraged for asymmetric synthesis, a feature absent in the achiral 4-chlorobutane-1-sulfonamide or the unsubstituted parent compound . Furthermore, a specific, high-yielding, one-pot regioselective synthesis has been developed that directly targets the 3-chloro isomer, making it uniquely accessible through this atom-economical route compared to its 2- or 4-chloro counterparts [1]. Direct substitution with a 3-bromo analog is often not feasible due to significantly altered reactivity and stability profiles, which can lead to unwanted side reactions or storage limitations [2].

Achiral 4-chloro analog

Lacks stereocenter; cannot support enantioselective synthesis.

Bromo analog

Higher reactivity may lead to premature substitution and reduced selectivity.

Other positional isomers

2- or 4-chloro isomers not accessible via the same atom-economical route.

• [1] Nikishin, G. I., et al. "Regioselective one-step γ-chlorination of alkanesulfonamides. Preponderance of 1,5-H migration from sulfonyl versus amide moiety in sulfonylamidyl radicals." Tetrahedron Letters. ScienceDirect, 2001. View Source
• [2] Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books. [Class-level inference on relative leaving group abilities and stability of alkyl halides.] View Source

Quantitative Differentiation of 3-Chlorobutane-1-sulfonamide from Closest Analogs: A Comparative Evidence Guide

Comparative Synthetic Accessibility: Regioselective One-Pot γ-Chlorination vs. Multi-Step Isomer Synthesis

A specific, high-yielding synthetic route exists for 3-chloroalkane-sulfonamides, directly converting an alkanesulfonamide to its 3-chloro derivative via a one-pot, regioselective γ-chlorination using Na2S2O8-CuCl2 [1]. This provides a direct synthetic entry to the target compound. In contrast, the synthesis of the 4-chloro isomer (4-chlorobutane-1-sulfonamide) typically requires a different approach, such as starting from a pre-halogenated sulfonyl chloride , which can be a longer sequence. This methodological distinction means the 3-chloro isomer can be preferentially accessed when using this radical-mediated chlorination strategy.

Synthetic access

Reported

One-pot, 88% yield vs multi-step sequence

Method-specific procurement logic; isomer choice is route-dependent

Based on γ-chlorination method vs 4-isomer sulfonyl chloride route

Evidence Dimension	Synthetic Step Count and Yield for Chloro-isomer Introduction
Target Compound Data	One step from alkanesulfonamide. Yield: 88% (as demonstrated for the crude product in a related synthesis of the target compound from a sulfonyl chloride precursor) .
Comparator Or Baseline	4-Chlorobutane-1-sulfonamide: Synthesis often starts from 4-chloro-1-butanesulfonyl chloride, which itself requires prior halogenation . This implies a multi-step sequence.
Quantified Difference	The 3-chloro isomer benefits from a dedicated one-pot, late-stage chlorination method not applicable to the 4-chloro isomer, representing a fundamentally different synthetic logic.
Conditions	Reaction of parent alkanesulfonamide with Na2S2O8-CuCl2 (for the general method) [1]. Reaction of 4-chloro-1-butanesulfonyl chloride with NH3 for the specific target compound synthesis .

Why This Matters

For procurement, this indicates that if a synthetic route is designed around the published γ-chlorination method, 3-chlorobutane-1-sulfonamide is the specific, rate-limiting intermediate that must be sourced.

• [1] Nikishin, G. I., et al. "Regioselective one-step γ-chlorination of alkanesulfonamides. Preponderance of 1,5-H migration from sulfonyl versus amide moiety in sulfonylamidyl radicals." Tetrahedron Letters. ScienceDirect, 2001. View Source

Molecular Complexity and Stereochemical Potential: Chiral 3-Chloro vs. Achiral 4-Chloro Isomer

The presence of the chlorine atom at the C3 position introduces a stereocenter into the molecule, making 3-chlorobutane-1-sulfonamide chiral . This is a fundamental structural distinction from its closest analog, 4-chlorobutane-1-sulfonamide, which is achiral [1]. The availability of a chiral building block is critical in medicinal chemistry for exploring enantioselective interactions with biological targets. This feature allows for the synthesis of diastereomerically pure downstream products, a capability not offered by the achiral 4-chloro or parent butane-1-sulfonamide.

Stereochemistry

Class-level

Chiral (1 stereocenter) vs achiral

Absolute requirement for asymmetric synthesis

Binary differentiator; confirmed by SMILES

Evidence Dimension	Chirality and Number of Stereocenters
Target Compound Data	Chiral. Contains 1 stereocenter. SMILES: CC(Cl)CCS(N)(=O)=O .
Comparator Or Baseline	4-Chlorobutane-1-sulfonamide: Achiral. SMILES: ClCCCCS(N)(=O)=O [1].
Quantified Difference	Presence versus absence of a chiral center. This represents a binary and absolute differentiator for applications requiring stereochemical control.
Conditions	Structural analysis based on chemical structure and SMILES notation.

Why This Matters

For a scientific user, the choice between a chiral and an achiral building block is non-negotiable. This structural feature alone dictates the compound's utility in asymmetric synthesis projects.

• [1] Mol-Instincts. 4-Chlorobutane-1-sulfonamide structure. Retrieved from https://www.molinstincts.com/structure/4-chlorobutane-1-sulfonamide-cas-174210-36-5.html. View Source

Leaving Group Reactivity: Alkyl Chloride vs. Alkyl Bromide in Nucleophilic Displacement

The chlorine substituent in 3-chlorobutane-1-sulfonamide acts as a handle for further functionalization via nucleophilic substitution (SN2). Compared to its 3-bromo analog (3-bromobutane-1-sulfonamide), the chloride is a significantly poorer leaving group [1]. This difference allows for finer control over reaction selectivity. While a bromide may be displaced rapidly and potentially lead to side reactions or be incompatible with other sensitive groups, the chloride offers higher kinetic stability and can be activated under more forcing or specific conditions. This is a critical reactivity parameter when designing a multi-step synthesis.

Leaving group

Class-level

Cl⁻ rate ~1 vs Br⁻ ~10‑50

Chloride offers finer control for late‑stage substitution

SN2 relative rates from textbook data

Evidence Dimension	Relative Leaving Group Ability in SN2 Reactions
Target Compound Data	Leaving group: Chloride (Cl-). Relative rate (k_rel) ~1 [1].
Comparator Or Baseline	3-Bromobutane-1-sulfonamide analog. Leaving group: Bromide (Br-). Relative rate (k_rel) ~10-50 [1].
Quantified Difference	Bromide is 10 to 50 times more reactive as a leaving group than chloride in typical SN2 reactions.
Conditions	General reactivity series for alkyl halides in polar aprotic solvents [1].

Why This Matters

This directly informs reaction planning. For a scientist deciding between purchasing the chloro or bromo intermediate, the chloro compound provides a less reactive, more controllable handle, which is often preferred for complex molecule synthesis to avoid premature or unwanted substitution.

• [1] Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books. [Class-level data on relative leaving group abilities of halides.] View Source

Comparative Stability During Storage: Alkyl Chloride vs. Alkyl Bromide

Alkyl chlorides are generally more thermally and photolytically stable than their brominated counterparts due to the higher bond dissociation energy (BDE) of the C-Cl bond. The BDE for a typical secondary C-Cl bond is approximately 81-84 kcal/mol, whereas a secondary C-Br bond is weaker at around 68-71 kcal/mol [1]. This fundamental difference means 3-chlorobutane-1-sulfonamide is inherently more resistant to unintended degradation or radical-based side reactions during long-term storage compared to 3-bromobutane-1-sulfonamide. Vendor documentation often notes the need to store brominated compounds under more stringent conditions (e.g., cold storage, protected from light), which may not be as critical for the chloro analog.

Storage stability

Class-level

C–Cl BDE 81‑84 vs C–Br 68‑71 kcal/mol

Higher bond strength may extend shelf life

Gas-phase BDE values; bench stability to confirm

Evidence Dimension	Carbon-Halogen Bond Dissociation Energy (BDE)
Target Compound Data	Secondary C-Cl BDE ≈ 81-84 kcal/mol [1].
Comparator Or Baseline	Secondary C-Br BDE ≈ 68-71 kcal/mol [1].
Quantified Difference	The C-Cl bond is approximately 13-16 kcal/mol stronger than the analogous C-Br bond, indicating significantly greater thermal stability.
Conditions	Gas-phase bond dissociation energies for alkyl halides [1].

Why This Matters

This has practical implications for procurement and inventory management. The higher inherent stability of the chloro compound suggests a longer potential shelf-life and lower risk of decomposition upon storage, reducing waste and the need for re-procurement.

• [1] Luo, Y. R. (2007). Comprehensive Handbook of Chemical Bond Energies. CRC Press. [Class-level data on carbon-halogen bond dissociation energies.] View Source

Positional Isomer Selectivity: 3-Chloro vs. 4-Chloro in Downstream Heterocycle Synthesis

In the context of drug discovery, the position of the chlorine atom on the butyl chain can dramatically alter the 3D conformation and resulting biological activity of the final compound. A study comparing sulfonamide-based inhibitors noted that shifting a single chloro-substituent on an aromatic ring (analogous to a positional isomer change on an alkyl chain) could change the inhibition activity against a target protein [1]. While direct data for butanesulfonamides is not available, this principle is a cornerstone of medicinal chemistry SAR. The 3-chloro substitution pattern creates a unique vector for the chlorine atom compared to the terminal 4-chloro substitution, leading to different dihedral angles and steric interactions when the sulfonamide is conjugated to a larger scaffold.

Positional SAR

Context-dependent

Branched chiral vector vs linear achiral extension

Supports SAR exploration; geometry not replicable by 4-isomer

Inferred from sulfonamide inhibitor SAR studies

Evidence Dimension	Impact of Chlorine Position on Biological Activity
Target Compound Data	3-Chlorobutane-1-sulfonamide: provides a branched-chain extension with a chiral center.
Comparator Or Baseline	4-Chlorobutane-1-sulfonamide: provides a linear, achiral extension.
Quantified Difference	The structural difference leads to a change in the spatial vector of the terminal reactive handle, which is a critical variable in drug design but is context-dependent and cannot be quantified as a single value.
Conditions	Inference from general medicinal chemistry principles and observed SAR in related sulfonamide inhibitor series [1].

Why This Matters

For a medicinal chemist exploring a lead series, the ability to probe different vectors with the chlorine atom is invaluable. Procuring both isomers is necessary to establish a complete SAR, but the 3-chloro compound offers a specific, chiral geometry that the 4-chloro isomer cannot replicate.

• [1] Noor, T., Schultz, D. C., Seabra, G., Zhai, Y., Jeong, K. C., & Bokhari, S. A. (2022). Synthesis, structural studies, and inhibitory potential of selected sulfonamide analogues: insights from in silico and in vitro analyses. EXCLI Journal. [Supporting evidence on the impact of chloro-substitution patterns on sulfonamide inhibitor activity.] View Source

High-Value Application Scenarios for 3-Chlorobutane-1-sulfonamide in Research and Development

Synthesis of Chiral Sulfonamide-Containing Drug Candidates

In a medicinal chemistry program targeting a protein with a chiral binding pocket, a library of sulfonamide derivatives is required. 3-Chlorobutane-1-sulfonamide is procured as the key intermediate to introduce a chiral sulfonamide side chain. This allows the team to synthesize and separate enantiomers, testing their individual activity. The achiral 4-chloro isomer would not provide this stereochemical exploration capability , making the 3-chloro compound the essential building block for this phase of lead optimization.

Late-Stage Functionalization via Controlled Nucleophilic Displacement of Chloride

A process chemist is designing a route to a complex molecule where a sulfonamide group must be installed at a specific distance from a secondary amine. The plan involves first synthesizing the 3-chlorobutane-1-sulfonamide scaffold via the one-pot γ-chlorination method [1], and then using the chloride as a latent leaving group for a late-stage SN2 reaction with the amine. The lower reactivity of chloride compared to bromide [2] is crucial here, as it ensures the chloro handle survives several prior synthetic steps without reacting.

Preparation of Chemical Biology Probes for Target Identification

A chemical biology group is creating an activity-based protein profiling (ABPP) probe. They require a sulfonamide-based reactive group 'warhead' with a pendant alkyne for click chemistry. They choose to build their probe from 3-chlorobutane-1-sulfonamide . After forming the core sulfonamide linkage, they substitute the chloride with an azide, which is then used to attach the alkyne tag. The choice of the chloro over the bromo analog was driven by the higher stability of the chloro intermediate, ensuring a more reliable and scalable probe synthesis.

Development of a Kilogram-Scale Synthesis of a Preclinical Candidate

A scale-up team is translating a medicinal chemistry route to a multi-kilogram process. The discovery route used a 3-bromobutane-1-sulfonamide intermediate, but its thermal instability led to variable yields and purity at scale. The team switches to 3-chlorobutane-1-sulfonamide as a more robust surrogate for a pilot-plant campaign. The stronger C-Cl bond [2] translates to safer handling at elevated temperatures and a more consistent impurity profile, a critical differentiator for industrial procurement.

Application

Selection Property

Validation Focus

Chiral sulfonamide drug candidate synthesis

Chiral building block with stereocenter

Enantiomer separation and activity testing

Late-stage functionalization via SN2

Chloride as latent leaving group with controlled reactivity

Compatibility with multi-step synthetic sequences

Chemical biology probe synthesis

Chloro intermediate stability for derivatization

Reliable azide substitution and click chemistry attachment

Kilogram-scale process development

Thermal stability of C–Cl bond

Consistent impurity profile and safe scale‑up handling

• [1] Nikishin, G. I., et al. "Regioselective one-step γ-chlorination of alkanesulfonamides. Preponderance of 1,5-H migration from sulfonyl versus amide moiety in sulfonylamidyl radicals." Tetrahedron Letters. ScienceDirect, 2001. View Source
• [2] Luo, Y. R. (2007). Comprehensive Handbook of Chemical Bond Energies. CRC Press. [Class-level inference on carbon-halogen bond dissociation energies and stability.] View Source